Methyl 5,5,7,7-tetramethyl-2-[[4-(4-methylpiperidin-1-yl)sulfonylbenzoyl]amino]-4,6-dihydrothieno[2,3-c]pyridine-3-carboxylate

• IUPAC Name: methyl 5,5,7,7-tetramethyl-2-[[4-(4-methylpiperidin-1-yl)sulfonylbenzoyl]amino]-4,6-dihydrothieno[2,3-c]pyridine-3-carboxylate
• InChI: InChI=1S/C26H35N3O5S2/c1-16-11-13-29(14-12-16)36(32,33)18-9-7-17(8-10-18)22(30)27-23-20(24(31)34-6)19-15-25(2,3)28-26(4,5)21(19)35-23/h7-10,16,28H,11-15H2,1-6H3,(H,27,30)
• InChI Key: CPXUEBDNGNORCQ-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=C(C4=C(S3)C(NC(C4)(C)C)(C)C)C(=O)OC
• Molecular Formula: C26H35N3O5S2
• Molecular Weight: 533.7 g/mol

Description

Methyl 5,5,7,7-tetramethyl-2-[[4-(4-methylpiperidin-1-yl)sulfonylbenzoyl]amino]-4,6-dihydrothieno[2,3-c]pyridine-3-carboxylate is a useful research compound. Its molecular formula is C26H35N3O5S2 and its molecular weight is 533.7. The purity is usually 95%.
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Scientific Research Applications

• Synthesis of Novel Heterocyclic Compounds : This compound plays a role in the synthesis of various heterocyclic compounds such as pyrido[3′,2′:4,5]thieno[3,2‐d]pyrimidines, pyrido[3″,2″:4′,5′]thieno[3′,2′:4,5]pyrimido[l,6‐a]benzimidazoles, and related systems. These are important for their potential applications in medicinal chemistry (Bakhite, Al‐Sehemi, & Yamada, 2005).

• Formation of Tetrahydropyridine Derivatives : It has been used to develop tetrahydropyridine derivatives through various chemical reactions. These derivatives are significant due to their wide range of biological activities and applications in pharmaceuticals (Remizov, Pevzner, & Petrov, 2019).

• Cycloaddition Reactions : The compound is involved in cycloaddition reactions, leading to the creation of highly functionalized compounds. Such reactions are crucial in organic synthesis for producing complex molecules with potential pharmaceutical applications (Carruthers & Moses, 1988).

• Synthesis of Polymeric Materials : It contributes to the development of new polymeric materials such as poly(amide–imide–imide)s, which have applications in the field of materials science due to their solubility, thermal stability, and mechanical properties (Yang, Chen, & Wei, 2002).

• Antimicrobial Activity : Derivatives of this compound have been explored for their antimicrobial properties. This is an important area of research in the development of new drugs and treatments for various infectious diseases (El‐Emary, Al-muaikel, & Moustafa, 2002).

• Development of Anticancer Agents : Research has been conducted on the synthesis of substituted 1,3,4-oxadiazolyl tetrahydropyridines as potential anticancer agents. The structural modifications and biological activities of these compounds are of great interest in oncological research (Redda & Gangapuram, 2007).